Cas no 24022-76-2 (9,11,13-Octadecatrienoicacid, (9Z,11Z,13E)-)

• Product Name: 9,11,13-Octadecatrienoicacid, (9Z,11Z,13E)-
• CAS No: 24022-76-2
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 240367
• Update Time: 2024-02-29

9,11,13-Octadecatrienoicacid, (9Z,11Z,13E)- Chemical and Physical Properties

Names and Identifiers

• 9,11,13-Octadecatrienoicacid, (9Z,11Z,13E)-
• 9,11,13-Octadecatrienoicacid, (E,Z,Z)- (8CI)
• α-eleostearic acid
• CUXYLFPMQMFGPL-UICLQWDOSA-N
• 9,11,13-Octadecatrienoic acid, (9Z,11Z,13E)-

• Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7-,10-9-
• InChI Key： CUXYLFPMQMFGPL-UICLQWDOSA-N
• SMILES： C(O)(=O)CCCCCCC/C=C\C=C/C=C/CCCC

Computed Properties

• Exact Mass: 278.2247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives